![molecular formula C11H11N3O B2771047 2-Methyl-4-(pyrazin-2-yloxy)aniline CAS No. 926246-63-1](/img/structure/B2771047.png)
2-Methyl-4-(pyrazin-2-yloxy)aniline
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Overview
Description
2-Methyl-4-(pyrazin-2-yloxy)aniline is a chemical compound with the molecular formula C11H11N3O and a molecular weight of 201.23 . It is a solid substance at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H11N3O/c1-8-6-9(2-3-10(8)12)15-11-7-13-4-5-14-11/h2-7H,12H2,1H3 . This code provides a specific description of the molecule’s structure.Physical And Chemical Properties Analysis
This compound is a solid substance at room temperature . The predicted melting point is 124.92° C, and the predicted boiling point is approximately 361.5° C at 760 mmHg . The predicted density is approximately 1.2 g/cm3 , and the predicted refractive index is n20D 1.62 .Scientific Research Applications
Antimicrobial Applications
One notable application of derivatives similar to "2-Methyl-4-(pyrazin-2-yloxy)aniline" is in the synthesis of antimicrobial agents. For instance, a study demonstrated the synthesis of pyrazol-4-yl- and 2H-chromene-based substituted anilines showing significant antibacterial and antifungal activities. These compounds were synthesized via a facile one-pot method, indicating potential for the development of new antimicrobial agents (Banoji et al., 2022).
Electroluminescence and Biological Imaging
Derivatives of aniline, including those structurally related to "this compound," have been explored for their luminescent properties. Research on tetradentate bis-cyclometalated platinum complexes, which include similar aniline derivatives, demonstrated their application in electroluminescence and as fluorescence probes in biological imaging. This highlights their potential use in organic light-emitting diode (OLED) devices and biological research (Vezzu et al., 2010).
Green Synthesis
Another application involves the green synthesis of 4H-pyrans and polysubstituted aniline derivatives. These compounds have biological, pharmacological, and optical applications and can be synthesized in an environmentally friendly manner using silica nanoparticles as a catalyst. This approach emphasizes the importance of sustainable methods in chemical synthesis (Banerjee et al., 2011).
Corrosion Inhibition
The structure of "this compound" and its derivatives has been linked to the inhibition of corrosion in metals. Research into pyrazole derivatives has demonstrated their effectiveness in protecting mild steel against corrosion in acidic environments. This suggests potential applications in materials science, particularly in the development of corrosion inhibitors for industrial applications (Chadli et al., 2020).
Safety and Hazards
The safety information for 2-Methyl-4-(pyrazin-2-yloxy)aniline includes several hazard statements: H302, H313, H315, H319, H333, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P312, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
Properties
IUPAC Name |
2-methyl-4-pyrazin-2-yloxyaniline |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3O/c1-8-6-9(2-3-10(8)12)15-11-7-13-4-5-14-11/h2-7H,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CIFRUDXIMWQHRX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OC2=NC=CN=C2)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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